Cas no 38795-56-1 (1,1'-Biphenyl, 2,2',3,3',5,5',6,6'-octafluoro-4,4'-bis[(pentafluorophenoxy)methyl]-)

• Product Name: 1,1'-Biphenyl, 2,2',3,3',5,5',6,6'-octafluoro-4,4'-bis[(pentafluorophenoxy)methyl]-
• CAS No: 38795-56-1
• MF: C₂₆H₄F₁₈O₂
• MW: 690.280030250549
• CID: 2666857
• Update Time: 2023-08-06

1,1'-Biphenyl, 2,2',3,3',5,5',6,6'-octafluoro-4,4'-bis[(pentafluorophenoxy)methyl]- Chemical and Physical Properties

Names and Identifiers

• 4,4'-Bis(pentafluorophenoxymethyl)octafluorobiphenyl
• FUPKIMMXHPJXLN-UHFFFAOYSA-N
• 1,1'-Biphenyl, 2,2',3,3',5,5',6,6'-octafluoro-4,4'-bis[(pentafluorophenoxy)methyl]-
• 2,2',3,3',5,5',6,6'-Octafluoro-4,4'-bis[(pentafluorophenoxy)methyl]-1,1'-biphenyl
• 2,2',3,3',5,5',6,6'-Octafluoro-4,4'-bis[(2,3,4,5,6-pentafluorophenoxy)methyl]-1,1'-biphenyl #

• Inchi： 1S/C26H4F18O2/c27-7-3(1-45-25-21(41)17(37)15(35)18(38)22(25)42)8(28)12(32)5(11(7)31)6-13(33)9(29)4(10(30)14(6)34)2-46-26-23(43)19(39)16(36)20(40)24(26)44/h1-2H2
• InChI Key： FUPKIMMXHPJXLN-UHFFFAOYSA-N
• SMILES： FC1C(=C(COC2C(=C(C(=C(C=2F)F)F)F)F)C(=C(C=1C1C(=C(C(COC2C(=C(C(=C(C=2F)F)F)F)F)=C(C=1F)F)F)F)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 20
• Heavy Atom Count: 46
• Rotatable Bond Count: 7
• Complexity: 865
• Topological Polar Surface Area: 18.5